2,3-Difluoro-4-hydroxybenzoic acid
Overview
Description
2,3-Difluoro-4-hydroxybenzoic acid is an organic compound with the chemical formula C7H4F2O3. It is a white crystalline solid that is less soluble in water but more soluble in organic solvents such as ethanol and acetone . This compound is used in various fields, including organic synthesis and pharmaceutical research.
Preparation Methods
The synthesis of 2,3-Difluoro-4-hydroxybenzoic acid typically involves multiple steps:
Nitration: Starting with p-fluoronitrobenzene, a nitration reaction is carried out under acidic conditions to obtain 2,3-difluoro-4-nitrobenzene.
Reduction: The 2,3-difluoro-4-nitrobenzene is then subjected to a reduction reaction to produce 2,3-difluoro-4-aminobenzene.
Hydroxylation: Finally, the 2,3-difluoro-4-aminobenzene undergoes hydroxylation to yield this compound.
Chemical Reactions Analysis
2,3-Difluoro-4-hydroxybenzoic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the oxidizing agents used.
Reduction: It can be reduced under specific conditions to yield different derivatives.
Substitution: The fluorine atoms in the compound make it a suitable substrate for nucleophilic substitution reactions.
Common reagents used in these reactions include strong acids for nitration, reducing agents like hydrogen gas or metal hydrides for reduction, and bases or nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2,3-Difluoro-4-hydroxybenzoic acid has several applications in scientific research:
Organic Synthesis: It serves as an important intermediate in the construction of complex organic molecules.
Pharmaceutical Research: This compound is used in the synthesis of drug intermediates, including antiviral and anticancer agents.
Material Science: It is used in the development of new materials with specific properties due to its unique chemical structure.
Mechanism of Action
The mechanism of action of 2,3-Difluoro-4-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. The fluorine atoms in the compound influence its reactivity and interaction with biological molecules. This compound can inhibit certain enzymes or interact with receptors, leading to its effects in biological systems .
Comparison with Similar Compounds
2,3-Difluoro-4-hydroxybenzoic acid can be compared with other similar compounds such as:
- 2,4-Difluoro-4-hydroxybenzoic acid
- 3-Chloro-2,4-difluoro-5-hydroxybenzoic acid
- 4-Carboxy-2,3-difluorophenol
These compounds share similar structural features but differ in their chemical properties and reactivity. The presence of different substituents (e.g., chlorine, additional fluorine atoms) can significantly alter their behavior in chemical reactions and their applications .
Properties
IUPAC Name |
2,3-difluoro-4-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O3/c8-5-3(7(11)12)1-2-4(10)6(5)9/h1-2,10H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIZIDHMVDRRFBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381378 |
Source
|
| Record name | 2,3-difluoro-4-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
175968-39-5 |
Source
|
| Record name | 2,3-difluoro-4-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-difluoro-4-hydroxybenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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